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Compound of Interest

Compound Name: Fasiglifam

Cat. No.: B1672068

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for studying
the activation of G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid
Receptor 1 (FFARL1), using the selective agonist Fasiglifam (TAK-875).

Fasiglifam is a potent GPR40 agonist that enhances glucose-stimulated insulin secretion
(GSIS) from pancreatic B-cells.[1][2] This makes it a valuable tool for research into type 2
diabetes and the underlying mechanisms of insulin secretion. Fasiglifam acts as an ago-
allosteric modulator of GPR40.[3]

Quantitative Data Summary

The following table summarizes the in vitro potency of Fasiglifam in activating GPR40, as
determined by various functional assays.
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Fasiglifam

Assay Type Cell Line Parameter (TAK-875) Reference
Value

Inositol

Phosphate CHO-hGPR40 EC50 72 nM [4]

Accumulation
3-30 M

Calcium (concentration-

o Not Specified EC50 [4]

Mobilization dependent
augmentation)
0.001-10 pM
(dose-dependent

Insulin Secretion INS-1 833/15 EC50 stimulation in the  [4]

presence of 10

mM glucose)

GPR40 Signaling Pathway

Activation of GPR40 by Fasiglifam initiates a signaling cascade through the Gaq subunit of its
associated G protein. This leads to the activation of phospholipase C (PLC), which in turn

hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3)
and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, triggering the
release of stored calcium ions (Ca2+) into the cytoplasm. This increase in intracellular calcium
is a critical step in promoting glucose-dependent insulin secretion from pancreatic (-cells.[3][5]
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GPRA40 signaling pathway upon Fasiglifam activation.

Experimental Protocols

The following are detailed methodologies for key in vitro assays used to determine the potency

and efficacy of GPR40 agonists like Fasiglifam.

Experimental Workflow for GPR40 Agonist Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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